Cas no 766-85-8 (3-Iodoanisole)

3-Iodoanisole structure
3-Iodoanisole structure
Product Name:3-Iodoanisole
CAS No:766-85-8
MF:C7H7IO
MW:234.034354448318
MDL:MFCD00001048
CID:39816
PubChem ID:69839
Update Time:2025-04-18

3-Iodoanisole Chemical and Physical Properties

Names and Identifiers

    • 3-iodoanisole
    • 1-iodo-3-methoxybenzene
    • 1-methoxy-3-iodobenzene
    • 3-MeO-C6H4-I
    • 3-Methoxyiodobenzene
    • 3-Methoxyphenyl iodide
    • Anisole,m-iodo
    • Benzene,1-iodo-3-methoxy
    • m-Iodoanisole
    • m-MeOC6H4-I
    • m-Methoxyiodobenzene
    • Benzene, 1-iodo-3-methoxy-
    • Anisole, m-iodo-
    • 1-iodo-3-methoxy-benzene
    • m-iodoanisol
    • m-iodo-anisole
    • NSC60726
    • PubChem3904
    • 3-methoxy-iodobenzene
    • 3-iodo-methoxy-benzene
    • RSHBAGGASAJQCH-UHFFFAOYSA-
    • SBB059058
    • EN300-190041
    • EINECS 212-173-1
    • F15426
    • AC-22939
    • L9JJR6U9YU
    • DTXSID6061105
    • SY027986
    • CS-W012919
    • A19933
    • NSC 60726
    • SCHEMBL133589
    • SCHEMBL12015255
    • I0379
    • AM20041139
    • AKOS008949239
    • NS00037830
    • 3-Iodoanisole, 99%
    • NSC-60726
    • AC-25986
    • 766-85-8
    • InChI=1/C7H7IO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
    • AS-19208
    • MFCD00001048
    • FT-0615892
    • 1-Iodo-3-methoxy-benzene; 1-Iodo-3-methoxybenzene; 3-Methoxyphenyl Iodide; m-Methoxyiodobenzene; NSC 60726;
    • 3-Iodoanisole
    • MDL： MFCD00001048
    • Inchi： 1S/C7H7IO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
    • InChI Key： RSHBAGGASAJQCH-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(=C1)OC
    • BRN： 1858896

Computed Properties

  • Exact Mass: 233.95400
  • Monoisotopic Mass: 233.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.965 g/mL at 25 °C(lit.)
  • Boiling Point: 245°C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.613(lit.)
  • Water Partition Coefficient: Soluble in chloroform, alcohol, ether. Insoluble in water.
  • PSA: 9.23000
  • LogP: 2.29980
  • Sensitiveness: Light Sensitive
  • Solubility: Not determined

3-Iodoanisole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： S26-S24/25
  • Hazardous Material Identification： Xn
  • TSCA：Yes
  • Risk Phrases：R22; R36
  • Safety Term：S26
  • Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.

3-Iodoanisole Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Iodoanisole Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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3-Iodoanisole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:766-85-8)3-Iodoanisole
Order Number:A19933
Stock Status:in Stock
Quantity:25g/100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):157.0/180.0/178.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:766-85-8)3-Iodoanisole
A19933
Purity:99%/99%/99%
Quantity:25g/100g/500g
Price ($):157.0/180.0/178.0
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